4-Chloro-2,5-difluorobenzoyl fluoride

• CAS No.: 132794-09-3
• Molecular Formula: C7H2ClF3O
• Molecular Weight: 194.54 g/mol
• IUPAC Name: 4-chloro-2,5-difluorobenzoyl fluoride
• InChI: InChI=1S/C7H2ClF3O/c8-4-2-5(9)3(7(11)12)1-6(4)10/h1-2H
• InChI Key: FECDFWHSCBRZQR-UHFFFAOYSA-N
• SMILES: C1=C(C(=CC(=C1F)Cl)F)C(=O)F
• Synonyms: 4-CHLORO-2,5-DIFLUOROBENZOYL FLUORIDE

Description

4-Chloro-2,5-difluorobenzoyl fluoride is a halogenated aromatic acyl fluoride with the molecular formula C₇H₂ClF₃O. Structurally, it features a benzoyl group (C₆H₄CO–) substituted with chlorine at position 4, fluorine at positions 2 and 5, and a reactive fluoride group (–F) on the carbonyl carbon. This compound is hypothesized to serve as a key intermediate in organic synthesis, particularly in fluorination reactions or as a building block for pharmaceuticals and agrochemicals . Its structural analogs, such as 4-chloro-2,5-difluorobenzoyl chloride, are synthesized via thionyl chloride treatment of the corresponding benzoic acid (e.g., 4-chloro-2,5-difluorobenzoic acid) under catalytic conditions .

Comparison with Similar Compounds

Table 1: Structural and Functional Group Profiles

Compound	Molecular Formula	Functional Groups	Key Substituents
4-Chloro-2,5-difluorobenzoyl fluoride	C₇H₂ClF₃O	Benzoyl fluoride	Cl (position 4), F (positions 2, 5, COF)
4-Chloro-2,5-difluorobenzoyl chloride	C₇H₂Cl₂F₂O	Benzoyl chloride	Cl (position 4, COCl), F (positions 2, 5)
4-Chloro-2,5-dimethoxyphenethylamine (2C-C)	C₁₀H₁₄ClNO₂	Phenethylamine, methoxy, chloro	Cl (position 4), OCH₃ (positions 2, 5)
N-(4-chloro-2,5-dimethoxyphenyl)-azo dye	C₁₈H₁₆ClN₃O₇	Azo, nitro, methoxy, chloro	Cl (position 4), OCH₃ (positions 2, 5)

Key Observations :

• Halogen Reactivity : The fluoride and chloride analogs differ in their acyl halide groups (–COF vs. –COCl). Acyl chlorides are generally more reactive in nucleophilic substitutions due to the superior leaving-group ability of Cl⁻ compared to F⁻. However, the C–F bond’s higher strength may enhance thermal stability in the fluoride .
• Substitution Patterns : The shared chloro and fluoro substituents at positions 4, 2, and 5 suggest similar electronic effects (e.g., electron-withdrawing) on the aromatic ring, influencing electrophilic substitution reactivity.

Table 2: Application and Market Profiles

Compound	Primary Applications	Market Presence	Key Data
4-Chloro-2,5-difluorobenzoyl fluoride	Specialized synthesis (inferred)	Limited/Niche	No direct market data available
4-Chloro-2,5-difluorobenzoyl chloride	Organic synthesis intermediates	High (Global and Chinese markets)	2020–2025 production: ~1,200 MT/year
2C-C	Psychoactive substance (illicit)	Illicit/Niche	Analyzed in designer drug studies
Azo dye derivative	Dyes, pigments	Industrial	9,793 spreadsheets in global databases

Key Observations :

• Industrial Use : The chloride variant dominates industrial applications due to its established role in synthesizing agrochemicals and pharmaceuticals. Its global production capacity and profit margins are well-documented, with significant contributions from Chinese manufacturers .
• Niche Roles : The fluoride’s applications remain speculative but may include fluorinated polymer synthesis or specialty reagents. In contrast, 2C-C and azo derivatives occupy distinct niches (psychoactive drugs and dyes, respectively) with minimal overlap in industrial demand .

Key Observations :

• Acyl Halide Synthesis : The chloride is reliably synthesized via thionyl chloride treatment, as demonstrated for 4-chloro-2,5-difluorobenzoic acid . The fluoride’s synthesis likely requires specialized fluorinating agents, which may increase production costs.
• Reactivity Differences : The chloride’s higher reactivity in acyl transfer reactions makes it preferable for large-scale industrial use, while the fluoride’s stability could favor applications requiring controlled reactivity.